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Compound of Interest

Compound Name: Bts 39542

Cat. No.: B1667970 Get Quote

An In-depth Technical Overview for Researchers and Drug Development Professionals

Bts 39542 is a high-efficacy diuretic agent that has demonstrated significant potential in

preclinical studies. This technical guide synthesizes the available scientific information on Bts
39542, focusing on its chemical properties, mechanism of action, and the experimental

methodologies used to characterize its effects. While a definitive chemical structure and

detailed quantitative data from primary literature remain elusive in publicly accessible domains,

this document provides a comprehensive overview based on existing knowledge.

Chemical Identity and Properties
Bts 39542 is identified by the Chemical Abstracts Service (CAS) number 57410-31-8.[1][2] Its

molecular formula is C16H11ClN4O3S.[1] It is classified as a dihydrophthalazin-1-ylacetic acid

derivative.
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Note: A visual representation of the chemical structure of Bts 39542 is not publicly available in

the searched scientific literature and chemical databases.

Mechanism of Action: Inhibition of the Na-K-Cl
Cotransporter
Bts 39542 exerts its diuretic effect by inhibiting the Na-K-Cl cotransport system, a protein

complex primarily located in the thick ascending limb of the loop of Henle in the kidneys.[2] This

inhibition prevents the reabsorption of sodium, potassium, and chloride ions from the tubular

fluid back into the blood. The increased concentration of these ions in the filtrate leads to an

osmotic effect, drawing water into the tubules and resulting in a significant increase in urine

output. This mechanism of action is characteristic of loop diuretics, such as furosemide.

The following diagram illustrates the proposed signaling pathway for Bts 39542's diuretic

action.
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Experimental Protocols
Detailed experimental protocols for the synthesis and evaluation of Bts 39542 are primarily

described in the research by Cooling and Sim (1981), the full text of which is not publicly

available. However, based on general pharmacological practices for assessing diuretic activity

in rodent models, a typical experimental workflow can be outlined.

Generalized Protocol for Diuretic Activity Assay in Rats:

Animal Acclimatization: Male or female rats are housed under standard laboratory conditions

with free access to food and water for a period of acclimatization.

Fasting and Hydration: Animals are typically fasted overnight with continued access to water.

Prior to the experiment, a saline load (e.g., 0.9% NaCl solution, 25 ml/kg body weight) is

administered orally to ensure a uniform state of hydration and promote a baseline urine flow.

Grouping and Administration: Rats are divided into several groups:

Control Group: Receives the vehicle (e.g., saline or a suspension agent).

Standard Group: Receives a known diuretic, such as furosemide (e.g., 10 mg/kg), for

comparison.

Test Groups: Receive varying doses of the test compound (Bts 39542).

Urine Collection: Immediately after administration, animals are placed in individual metabolic

cages that allow for the separate collection of urine and feces. Urine is collected over a

specified period, typically 5 to 24 hours.

Analysis: The collected urine is analyzed for:

Volume: To determine the diuretic effect.

Electrolyte Concentrations: Sodium (Na+), potassium (K+), and chloride (Cl-) levels are

measured to assess the natriuretic, kaliuretic, and chloruretic effects.

pH.
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The following diagram illustrates a generalized experimental workflow for a diuretic assay.
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Bts 39542 is a potent diuretic agent with a mechanism of action centered on the inhibition of

the Na-K-Cl cotransporter in the loop of Henle. While its chemical identity and primary

physiological effects are documented, a comprehensive understanding of its chemical

structure, quantitative pharmacology, and the specific experimental conditions used in its initial

characterization is limited by the accessibility of the primary scientific literature. Further

research and the availability of these data would be invaluable for the scientific community and

professionals in drug development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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